Cas no 878744-05-9 (2-Amino-4-chlorothiazole hcl)

• Product Name: 2-Amino-4-chlorothiazole hcl
• CAS No: 878744-05-9
• MF: C₃H₄Cl₂N₂S
• MW: 171.048256874084
• MDL: MFCD29924866
• CID: 4756222
• Update Time: 2026-02-26

2-Amino-4-chlorothiazole hcl Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-chlorothiazole hcl
• 4-Chlorothiazol-2-amine hydrochloride
• 4-chloro-1,3-thiazol-2-amine hydrochloride
• 2-Amino-4-chlorothiazole hcl

• MDL： MFCD29924866
• Inchi： 1S/C3H3ClN2S.ClH/c4-2-1-7-3(5)6-2;/h1H,(H2,5,6);1H
• InChI Key： QMRJJJQZRAGGJP-UHFFFAOYSA-N
• SMILES： ClC1=CSC(N)=N1.Cl

Computed Properties

• Exact Mass: 169.947225g/mol
• Monoisotopic Mass: 169.947225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• Molecular Weight: 171.05g/mol

Additional information on 2-Amino-4-chlorothiazole hcl

Comprehensive Overview of 2-Amino-4-chlorothiazole HCl (CAS No. 878744-05-9): Properties, Applications, and Industry Insights

2-Amino-4-chlorothiazole HCl (CAS No. 878744-05-9) is a specialized chemical compound widely recognized for its role in pharmaceutical and agrochemical research. This thiazole derivative has garnered significant attention due to its unique structural properties, which make it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for terms like "2-Amino-4-chlorothiazole HCl synthesis", "CAS 878744-05-9 applications", and "thiazole-based compounds", reflecting its growing relevance in modern science.

The compound's molecular structure features a chloro-substituted thiazole ring coupled with an amino group, enhancing its reactivity in nucleophilic substitution reactions. This characteristic has led to its use in developing heterocyclic compounds, a trending topic in drug discovery circles. Recent studies highlight its potential in creating bioactive molecules, aligning with the pharmaceutical industry's focus on targeted therapies and small-molecule drugs—keywords frequently queried in academic and industrial databases.

In agrochemical applications, 2-Amino-4-chlorothiazole HCl serves as a precursor for crop protection agents, addressing global concerns about sustainable agriculture. Searches for "green chemistry in agrochemicals" and "efficient synthesis routes" often intersect with discussions about this compound. Its compatibility with microwave-assisted synthesis (another hot topic) further boosts its appeal, as researchers seek energy-efficient production methods.

Quality control of CAS 878744-05-9 involves advanced analytical techniques like HPLC and NMR spectroscopy, reflecting the compound's high-purity requirements. The demand for "certified reference standards" and "analytical method development" for thiazole derivatives has surged, paralleling stricter regulatory standards. Stability studies under varying pH and temperature conditions—common search queries—are crucial for ensuring its performance in end-use formulations.

From a commercial perspective, 2-Amino-4-chlorothiazole HCl suppliers emphasize batch-to-batch consistency and scalable production, key concerns for buyers. The compound's supply chain dynamics are often analyzed alongside broader trends like "pharmaceutical raw material sourcing" and "specialty chemicals market growth". Its niche status creates opportunities for custom synthesis services, a rapidly expanding sector in fine chemicals.

Environmental considerations surrounding chlorothiazole compounds have spurred research into waste minimization strategies and catalytic processes—topics dominating recent scientific conferences. The compound's biodegradation pathways and ecotoxicological profile are increasingly studied, responding to queries about "sustainable heterocyclic chemistry". Such investigations align with the UN's Sustainable Development Goals, frequently referenced in chemical industry publications.

Innovative applications of 2-Amino-4-chlorothiazole HCl in material science have emerged, particularly in designing functional polymers and coordination complexes. These developments connect to popular searches about "smart materials" and "molecular electronics". The compound's ability to coordinate with metal ions opens possibilities in catalysis and sensor technology, areas experiencing exponential growth.

Patent analysis reveals steady innovation around CAS 878744-05-9, with recent filings covering novel synthetic routes and derivative compounds. Intellectual property professionals frequently examine "thiazole patent landscapes", while R&D teams investigate "structure-activity relationships" of related molecules. The compound's IP protection strategies often feature in discussions about "generic pharmaceutical ingredients".

Global regulatory frameworks governing 2-Amino-4-chlorothiazole HCl vary by application sector, prompting searches for "REACH compliance" and "ICH guidelines for impurities". The compound's safety data sheets are meticulously reviewed against evolving workplace safety standards. Such regulatory aspects are increasingly important given the pharmaceutical industry's emphasis on quality by design (QbD) principles.

Future research directions for 2-Amino-4-chlorothiazole HCl may explore its potential in bioconjugation chemistry or as a building block for PET radiotracers—cutting-edge areas receiving substantial funding. These applications would leverage the compound's chemoselective reactivity, a property extensively studied in contemporary literature. As synthetic methodologies advance, this versatile intermediate will likely find new roles in addressing complex scientific challenges.